2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine
Overview
Description
2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine , also known by its IUPAC name 2-amino-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one , is a nitrogen-containing heterocyclic compound. Its molecular formula is C₅H₄F₃N₃O . The compound exhibits a white crystalline appearance and is commercially used as an organic synthetic intermediate .
Synthesis Analysis
The synthesis of 2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine involves several methods, including condensation reactions, cyclization, and functional group transformations. Researchers have explored various routes to obtain this compound, often starting from readily available precursors. Detailed synthetic pathways can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine consists of a pyrimidine ring with an amino group (NH₂) and a hydroxy group (OH) attached at specific positions. The trifluoromethyl group (CF₃) enhances its chemical properties and reactivity. Refer to the provided chemical structure for a visual representation .
Chemical Reactions Analysis
2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine participates in various chemical reactions, including nucleophilic substitutions, acylations, and cyclizations. Its reactivity arises from the presence of functional groups, making it valuable in the synthesis of pharmaceuticals and other organic compounds .
Physical And Chemical Properties Analysis
Safety And Hazards
properties
IUPAC Name |
2-amino-6-(trifluoromethyl)-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2O/c7-6(8,9)4-1-3(12)2-5(10)11-4/h1-2H,(H3,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQHIKBZGTRZQOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=CC1=O)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-hydroxy-6-(trifluoromethyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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